2-{[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]thio}-1H-benzimidazole

• IUPAC Name: 2-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]sulfanyl-1H-benzimidazole
• InChI: InChI=1S/C14H5F7N2S/c15-8-7(14(19,20)21)9(16)11(18)12(10(8)17)24-13-22-5-3-1-2-4-6(5)23-13/h1-4H,(H,22,23)
• InChI Key: MPARKDDDPHLNKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)SC3=C(C(=C(C(=C3F)F)C(F)(F)F)F)F
• Molecular Formula: C14H5F7N2S
• Molecular Weight: 366.26 g/mol

Description

The compound “2-{[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]thio}-1H-benzimidazole” is a benzimidazole derivative. Benzimidazoles are a class of heterocyclic aromatic organic compounds with a bicyclic structure consisting of the fusion of benzene and imidazole.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzimidazole ring, which is a fused benzene and imidazole ring, and a 2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenylthio group. The presence of fluorine atoms and a trifluoromethyl group would likely impart unique electronic and steric properties to the molecule.

Chemical Reactions Analysis

As a benzimidazole derivative, this compound could potentially undergo a variety of chemical reactions. The sulfur atom in the phenylthio group might be a site of reactivity. Additionally, the presence of multiple fluorine atoms could also influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine atoms could increase its stability and could also influence its polarity and hydrogen bonding capabilities.

Mechanism of Action

Without specific context, it’s challenging to predict the mechanism of action of this compound. If it’s intended for use as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to minimize risk.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be explored for use in various fields, such as medicinal chemistry, materials science, or synthetic chemistry.